Cas no 2228903-38-4 (2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol
• CAS No: 2228903-38-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5862458
• PubChem ID: 165711811
• Update Time: 2025-05-22

2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol
• 2228903-38-4
• EN300-1746878

• Inchi： 1S/C13H16N2O/c1-13(14,9-16)8-10-6-7-15-12-5-3-2-4-11(10)12/h2-7,16H,8-9,14H2,1H3
• InChI Key： GMTUYPAAOBLAGZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CN=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol

Comprehensive Guide to 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol (CAS No. 2228903-38-4): Properties, Applications, and Market Insights

2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol (CAS No. 2228903-38-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a quinoline core linked to an amino alcohol moiety, exhibits unique structural characteristics that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its versatile reactivity and role in drug discovery.

The molecular structure of 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol combines a quinoline ring with a propanolamine side chain, offering both lipophilic and hydrophilic properties. This dual nature enhances its solubility in organic solvents and aqueous media, making it a promising candidate for medicinal chemistry applications. The presence of the amino and hydroxyl functional groups allows for further derivatization, enabling the synthesis of novel bioactive molecules.

One of the most searched questions about 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol is its role in drug development. Recent studies highlight its potential as a building block for kinase inhibitors and antiviral agents, particularly in targeting diseases like cancer and viral infections. The compound’s ability to interact with biological targets has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

In addition to pharmaceutical applications, 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol is also explored in material science. Its quinoline backbone contributes to fluorescence properties, making it useful in the development of optical sensors and luminescent materials. Researchers are investigating its potential in creating advanced materials for bioimaging and molecular probes.

The synthesis of 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol typically involves multi-step organic reactions, including condensation and reduction processes. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as it impacts the compound’s scalability and cost-effectiveness. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis methods.

Market trends indicate a growing demand for 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol, driven by its expanding applications in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are focusing on improving purity and yield to meet the needs of research institutions and industrial clients. The compound’s CAS No. 2228903-38-4 is frequently referenced in procurement databases, reflecting its commercial relevance.

For researchers seeking reliable data on 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol, key analytical techniques include NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate characterization and quality control, which are critical for reproducibility in scientific studies. Online discussions often highlight the importance of standardized protocols for handling and storing this compound to maintain its stability.

In conclusion, 2-amino-2-methyl-3-(quinolin-4-yl)propan-1-ol (CAS No. 2228903-38-4) is a multifaceted compound with significant potential in drug discovery, material science, and chemical synthesis. Its unique properties and growing market demand underscore its importance in contemporary research. As innovation continues, this compound is poised to play a pivotal role in addressing global health and technological challenges.